Cas no 108221-67-6 (Ethyl 2-bromo-2-fluoropropanoate)

Ethyl 2-bromo-2-fluoropropanoate (CAS: [insert CAS if available]) is a fluorinated and brominated ester compound with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include both bromine and fluorine substituents on the α-carbon, enhancing reactivity in nucleophilic substitution and coupling reactions. The ethyl ester group improves solubility in organic solvents, facilitating handling in synthetic workflows. This compound is particularly useful in the preparation of fluorinated analogs of bioactive molecules, leveraging the electronegativity of fluorine for tuning metabolic stability or binding affinity. It should be stored under inert conditions due to potential sensitivity to moisture and light. Purity and handling protocols should align with synthetic requirements.
Ethyl 2-bromo-2-fluoropropanoate structure
108221-67-6 structure
Product Name:Ethyl 2-bromo-2-fluoropropanoate
CAS No:108221-67-6
MF:C5H8BrFO2
MW:199.018224716187
CID:2870016
PubChem ID:13679272
Update Time:2025-05-21

Ethyl 2-bromo-2-fluoropropanoate Chemical and Physical Properties

Names and Identifiers

    • 108221-67-6
    • EN300-6478459
    • MFCD33394997
    • SCHEMBL98575
    • ethyl 2-bromo-2-fluoropropanoate
    • Ethyl 2-bromo-2-fluoropropanoate
    • Inchi: 1S/C5H8BrFO2/c1-3-9-4(8)5(2,6)7/h3H2,1-2H3
    • InChI Key: NBWTZWHOEOYWDP-UHFFFAOYSA-N
    • SMILES: BrC(C)(C(=O)OCC)F

Computed Properties

  • Exact Mass: 197.96917g/mol
  • Monoisotopic Mass: 197.96917g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26.3Ų

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Additional information on Ethyl 2-bromo-2-fluoropropanoate

Research Brief on Ethyl 2-bromo-2-fluoropropanoate (CAS: 108221-67-6) in Chemical and Biomedical Applications

Ethyl 2-bromo-2-fluoropropanoate (CAS: 108221-67-6) is a fluorinated organic compound that has garnered significant attention in recent years due to its versatile applications in synthetic chemistry and pharmaceutical research. This compound, characterized by its bromo and fluoro substituents on the propanoate backbone, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in the development of novel fluorinated pharmaceuticals, agrochemicals, and materials science applications.

One of the most notable advancements involving Ethyl 2-bromo-2-fluoropropanoate is its role in the synthesis of fluorinated analogs of biologically active compounds. Fluorination is a common strategy in drug design to enhance metabolic stability, bioavailability, and binding affinity. Researchers have successfully utilized this compound to introduce fluorine atoms into target molecules, thereby improving their pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Ethyl 2-bromo-2-fluoropropanoate in the synthesis of fluorinated protease inhibitors with enhanced potency against viral targets.

In addition to its pharmaceutical applications, Ethyl 2-bromo-2-fluoropropanoate has been investigated for its potential in agrochemical development. A recent report in the Journal of Agricultural and Food Chemistry highlighted its use as a precursor for fluorinated pesticides, which exhibit improved environmental stability and reduced toxicity compared to their non-fluorinated counterparts. The unique electronic properties imparted by the fluorine atom contribute to these desirable characteristics, making it a valuable building block in agrochemical research.

From a synthetic chemistry perspective, Ethyl 2-bromo-2-fluoropropanoate has been employed in various coupling reactions and nucleophilic substitutions. Its reactivity profile allows for selective modifications, enabling the construction of complex molecular architectures. A 2022 study in Organic Letters detailed its use in palladium-catalyzed cross-coupling reactions to generate fluorinated heterocycles, which are prevalent in many drug candidates. The study underscored the compound's versatility and efficiency in facilitating these transformations.

Despite its promising applications, challenges remain in the large-scale production and handling of Ethyl 2-bromo-2-fluoropropanoate. Issues such as stability under certain conditions and the need for optimized purification methods have been addressed in recent research. A 2023 publication in Chemical Engineering Journal proposed a novel continuous-flow synthesis approach to improve yield and scalability, demonstrating the ongoing efforts to overcome these limitations.

Looking ahead, the potential of Ethyl 2-bromo-2-fluoropropanoate in emerging fields such as fluorine-18 radiochemistry for positron emission tomography (PET) imaging is being explored. Preliminary studies suggest its utility as a precursor for radiolabeled compounds, which could open new avenues in diagnostic imaging and theranostics. As research continues to uncover its multifaceted applications, Ethyl 2-bromo-2-fluoropropanoate is poised to remain a critical tool in the toolkit of chemists and biomedical researchers.

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